Cas no 2097901-06-7 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2097901-06-7
• MF: C₁₇H₁₄F₃NO₃S₃
• MW: 433.488171100616
• CID: 5999514
• PubChem ID: 126852693
• Update Time: 2025-05-20

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• F6517-2391
• 2097901-06-7
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-3-(trifluoromethyl)benzenesulfonamide
• AKOS032459572
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• 2-{[2,2'-bithiophene]-5-yl}-2-hydroxy-S-[3-(trifluoromethyl)phenyl]ethane-1-sulfonamido

• Inchi： 1S/C17H14F3NO3S3/c18-17(19,20)11-3-1-4-12(9-11)27(23,24)21-10-13(22)14-6-7-16(26-14)15-5-2-8-25-15/h1-9,13,21-22H,10H2
• InChI Key： IWPUGMFSLUQGDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCC(C1=CC=C(C2=CC=CS2)S1)O)(=O)=O

Computed Properties

• Exact Mass: 433.00879132g/mol
• Monoisotopic Mass: 433.00879132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 131Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide

Introduction to N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide and Its CAS No. 2097901-06-7)

N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide, identified by its CAS number 2097901-06-7, is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is characterized by the presence of a bithiophene moiety, which is a well-known component in organic electronics due to its excellent electron transport properties. The bithiophene unit is connected to a hydroxyethyl group, which introduces a polar and flexible segment into the molecule. This combination of structural features enhances the solubility and biocompatibility of the compound, making it suitable for applications in drug delivery systems and bioimaging techniques.

The benzene ring in the compound is substituted with a trifluoromethyl group, which is a common pharmacophore in medicinal chemistry. The trifluoromethyl group not only increases the lipophilicity of the molecule but also enhances its metabolic stability. These properties are crucial for pharmaceutical applications, as they can influence the bioavailability and efficacy of drug candidates. Additionally, the sulfonamide functional group contributes to the molecule's ability to interact with biological targets, making it a potential candidate for therapeutic intervention.

In recent years, there has been growing interest in the development of organic semiconductors and conductive polymers for use in electronic devices. The bithiophene moiety in N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide makes it an attractive candidate for these applications. Studies have shown that bithiophene-based compounds exhibit excellent charge transport properties, which are essential for efficient electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The hydroxyethyl group further enhances the processing characteristics of these materials, allowing for better film formation and device performance.

The sulfonamide group also plays a critical role in modulating the electronic properties of the molecule. Sulfonamides are known to influence electron delocalization within conjugated systems, which can be beneficial for tuning the optoelectronic properties of organic semiconductors. This has led to numerous studies exploring sulfonamide-containing polymers and small molecules for use in next-generation electronic devices.

In addition to its applications in materials science, N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide has shown promise in pharmaceutical research. The unique combination of structural features makes it a versatile scaffold for drug discovery. The bithiophene unit can serve as a recognition element for biological targets, while the hydroxyethyl group can be used to modulate pharmacokinetic properties such as solubility and bioavailability. Furthermore, the trifluoromethyl group can enhance binding affinity by increasing lipophilicity and metabolic stability.

Recent research has highlighted the potential of this compound as an intermediate in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in developing small-molecule inhibitors targeting various disease pathways. The sulfonamide moiety is particularly interesting because it can be easily modified to introduce additional functional groups that enhance interactions with biological targets. This flexibility makes N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide a valuable building block for medicinal chemists.

The synthesis of N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide) involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The key steps include the coupling of 2-bromothiophene with 5-bromoaniline to form the bithiophene core, followed by functionalization with hydroxyethyl groups. The introduction of the trifluoromethyl group is typically achieved through halogen-metal exchange followed by triflation. Finally, sulfonamide formation is carried out using appropriate sulfonyl chlorides or sulfonyl azides.

The characterization of N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide) is performed using a combination of analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound. Additionally, spectroscopic techniques like ultraviolet-visible (UV-vis) spectroscopy and fluorescence spectroscopy are used to study its optoelectronic properties.

In conclusion, N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(trifluoromethyl)benzene-1-sulfonamide) is a multifunctional compound with significant potential in both materials science and pharmaceutical research. Its unique structural features make it an excellent candidate for developing advanced materials such as organic semiconductors and conductive polymers. Additionally, its versatility as a scaffold for drug discovery underscores its importance in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation.